1-[5-Fluoro-2-(trifluoromethyl)phenyl]propan-1-one
Overview
Description
1-[5-Fluoro-2-(trifluoromethyl)phenyl]propan-1-one, also known as 5F-ADB, is a synthetic cannabinoid that has gained popularity in recent years due to its potent effects. It is a member of the indazole family of cannabinoids and is often used as a research chemical. The purpose of
Mechanism of Action
Like other synthetic cannabinoids, 1-[5-Fluoro-2-(trifluoromethyl)phenyl]propan-1-one acts as a potent agonist of the CB1 and CB2 receptors in the brain. It produces its effects by binding to these receptors and activating downstream signaling pathways, leading to the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. This results in a range of physiological and psychological effects, including altered perception, mood, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. It produces a range of effects on the body, including increased heart rate, blood pressure, and body temperature, as well as altered perception, mood, and cognition. It has also been shown to produce a range of adverse effects, including anxiety, paranoia, and psychosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[5-Fluoro-2-(trifluoromethyl)phenyl]propan-1-one in lab experiments is its potency. It produces strong effects at low doses, making it a useful tool for studying the effects of synthetic cannabinoids on the body. However, it also has several limitations, including its potential for producing adverse effects, its limited solubility in water, and its potential for inducing tolerance and dependence.
Future Directions
There are several future directions for research on 1-[5-Fluoro-2-(trifluoromethyl)phenyl]propan-1-one. One area of interest is the development of new synthetic cannabinoids that have improved safety profiles and fewer adverse effects. Another area of interest is the development of new methods for studying the effects of synthetic cannabinoids on the body, such as in vitro models and animal models. Additionally, more research is needed to understand the long-term effects of synthetic cannabinoids on the brain and body, as well as their potential for inducing addiction and dependence.
Scientific Research Applications
1-[5-Fluoro-2-(trifluoromethyl)phenyl]propan-1-one has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. It has been used to investigate the binding affinity of synthetic cannabinoids to the CB1 and CB2 receptors in the brain, as well as their effects on neurotransmitter release, cell signaling pathways, and gene expression. It has also been used to study the pharmacokinetics and metabolism of synthetic cannabinoids in the body.
Properties
IUPAC Name |
1-[5-fluoro-2-(trifluoromethyl)phenyl]propan-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F4O/c1-2-9(15)7-5-6(11)3-4-8(7)10(12,13)14/h3-5H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAJYFLGDHCDRKN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=C(C=CC(=C1)F)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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